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Compound of Interest

Compound Name: N-Coumaroyl serotonin

Cat. No.: B1233787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of N-
Coumaroyl serotonin stock solutions in dimethyl sulfoxide (DMSO). N-Coumaroyl serotonin
is a naturally occurring phenolic compound with demonstrated antioxidative, anti-inflammatory,

and neuroprotective properties, making it a compound of interest in various research fields.[1]

[2][3][4]

Introduction
N-Coumaroyl serotonin, isolated from sources like safflower seeds, is being investigated for

its therapeutic potential. Accurate and consistent preparation of stock solutions is critical for

reproducible experimental results. DMSO is a common solvent for N-Coumaroyl serotonin
due to its high solubilizing capacity. This guide outlines the best practices for preparing stable

and reliable stock solutions.

Quantitative Data Summary
The following tables provide key quantitative data for N-Coumaroyl serotonin.

Table 1: Physicochemical Properties of N-Coumaroyl Serotonin

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1233787?utm_src=pdf-interest
https://www.benchchem.com/product/b1233787?utm_src=pdf-body
https://www.benchchem.com/product/b1233787?utm_src=pdf-body
https://www.benchchem.com/product/b1233787?utm_src=pdf-body
https://www.selleck.co.jp/datasheet/n--p-coumaroyl--serotonin-E254801-DataSheet.pdf
https://www.selleckchem.com/products/n--p-coumaroyl--serotonin.html
https://www.glpbio.com/sp/n-p-coumaroyl-serotonin.html
https://www.targetmol.com/compound/n-%28p-coumaroyl%29%20serotonin
https://www.benchchem.com/product/b1233787?utm_src=pdf-body
https://www.benchchem.com/product/b1233787?utm_src=pdf-body
https://www.benchchem.com/product/b1233787?utm_src=pdf-body
https://www.benchchem.com/product/b1233787?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₉H₁₈N₂O₃

Molecular Weight 322.36 g/mol

Appearance Solid

CAS Number 68573-24-0

Table 2: Solubility of N-Coumaroyl Serotonin

Solvent
Solubility
(mg/mL)

Molar
Concentration
(mM)

Notes Reference

DMSO 64 - 66.67 198.53 - 206.82

Use fresh,

anhydrous

DMSO.

Sonication may

be required.

Ethanol 10 - 64 ~31 - 198.53

Water Insoluble Insoluble

Table 3: Recommended Storage of N-Coumaroyl Serotonin

Format
Storage
Temperature

Duration Reference

Powder -20°C 3 years

In DMSO -80°C 1 year

In DMSO -20°C 1 month
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Experimental Protocol: Preparation of a 100 mM N-
Coumaroyl Serotonin Stock Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of N-Coumaroyl serotonin
in DMSO.

Materials:

N-Coumaroyl serotonin powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Procedure:

Pre-weighing Preparation: Allow the N-Coumaroyl serotonin powder to equilibrate to room

temperature before opening the container to prevent condensation.

Weighing: Accurately weigh the desired amount of N-Coumaroyl serotonin powder. For

example, to prepare 1 mL of a 100 mM stock solution, weigh out 32.24 mg of the compound.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the powder. For the

example above, add 1 mL of DMSO. It is recommended to use fresh DMSO to avoid

moisture absorption, which can reduce solubility.

Dissolution:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonication is recommended to aid dissolution.
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Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).

Diagrams
Workflow for Preparing N-Coumaroyl Serotonin Stock Solution
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Click to download full resolution via product page

Caption: A workflow diagram illustrating the steps for preparing N-Coumaroyl serotonin stock

solution.

Signaling Pathway Inhibition
N-Coumaroyl serotonin has been shown to inhibit signaling pathways involved in

inflammation. For instance, it can suppress the production of pro-inflammatory cytokines like

TNF-α, IL-1α, IL-1β, and IL-6 in lipopolysaccharide (LPS)-stimulated human blood monocytes.

This effect is partly attributed to the inhibition of NF-κB activation.
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Caption: Inhibition of the NF-κB signaling pathway by N-Coumaroyl serotonin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparing N-Coumaroyl Serotonin Stock Solutions in
DMSO: An Application Note]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233787#preparing-n-coumaroyl-serotonin-stock-
solutions-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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